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Compound of Interest

Compound Name: CAY10746

Cat. No.: B8135574

The absence of a specific Safety Data Sheet (SDS) with explicit disposal instructions for
CAY10746 necessitates treating this compound as a hazardous substance of unknown toxicity.
This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of CAY10746, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The core principle is to manage the waste stream conservatively,
assuming it presents potential hazards until confirmed otherwise by a licensed waste
management provider.

Chemical and Physical Properties

A summary of the known properties of CAY10746 is essential for safe handling and for
providing information to waste disposal personnel.
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Property Value

4-(dimethylamino)-N-[3-[[2-[(4-0x0-4H-1-

Formal Name benzopyran-7-yl)oxylacetyllamino]phenyl]-
benzamide

CAS Number 2247240-76-0

Molecular Formula C26H23N30s

Formula Weight 457.5 g/mol

Purity =95%

Formulation A crystalline solid

Solubility Soluble in DMSO

Step-by-Step Disposal Protocol for CAY10746

This protocol outlines the essential steps for safely managing CAY10746 waste from the point
of generation to its final collection for disposal.

Step 1: Personal Protective Equipment (PPE)

Given the unknown hazard profile of CAY10746, a robust selection of PPE is mandatory to
prevent accidental exposure.

o Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.[1]
[2] In situations with a risk of splashing, a face shield should be worn in addition to goggles.

[1][2]

» Hand Protection: Use chemically resistant gloves, such as disposable nitrile gloves, for
incidental contact.[1][2] Ensure gloves are inspected for any signs of degradation before use
and are changed immediately upon contamination.

o Body Protection: A standard laboratory coat should be worn, fully buttoned, with sleeves
rolled down.[1] Ensure that legs and feet are fully covered by wearing long pants and closed-
toe shoes.[1][2]
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o Respiratory Protection: If there is a risk of generating aerosols or dusts, handling should be
conducted within a certified chemical fume hood.[1]

Step 2: Waste Segregation and Collection

Proper segregation prevents dangerous chemical reactions.

» Designate a Waste Stream: CAY10746 waste should be collected in a dedicated container
and not mixed with other waste streams.[3][4] This includes both the solid compound and
any solutions or contaminated lab supplies (e.qg., pipette tips, wipes).

o Select a Compatible Container: Use a leak-proof container with a secure, screw-on cap that
is chemically compatible with CAY10746 and any solvents used.[4][5][6] High-density
polyethylene (HDPE) containers are a common choice. The original product container can be
reused for waste collection if it is in good condition.[7]

e Solid vs. Liquid Waste:

o Solid Waste: Collect pure CAY10746 and grossly contaminated items (e.g., weigh boats,
gloves) in a designated solid waste container.[8]

o Liquid Waste: Collect solutions containing CAY10746 in a separate, compatible liquid
waste container. Leave at least 10% headspace to allow for vapor expansion.[9]

o Sharps: Dispose of chemically contaminated sharps, such as needles or broken glass, in a
designated, puncture-resistant sharps container labeled as hazardous chemical waste.[7]

[8]

Step 3: Labeling the Hazardous Waste Container

Accurate labeling is a critical regulatory requirement that ensures safe handling and disposal.
[10][11][12]

» Attach a "Hazardous Waste" label to the container as soon as the first particle of waste is
added.[9][13]

e The label must include the following information:
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o The words "Hazardous Waste".[9][13]

o Generator Information: The name and contact information of the principal investigator or
responsible person.[9]

o Chemical Contents: List the full chemical name, "CAY10746".[10][12] If it is a solution, list
all components and their approximate percentages (e.g., "CAY10746 in DMSO, <1%").
Avoid using abbreviations or chemical formulas.[12]

o Physical State: Indicate whether the waste is solid, liquid, or a combination.[9]

o Hazard Statement: Since the specific hazards are unknown, state "Caution: Chemical of
Unknown Toxicity."

Step 4: Storage of Waste

Waste must be stored safely in a designated area pending pickup.
o Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,

which must be at or near the point of waste generation and under the control of laboratory
personnel.[4][5][8]

e Secondary Containment: Place the primary waste container inside a larger, chemically
resistant secondary container (such as a plastic tub) to contain any potential leaks or spills.

[71°]

e Segregation: Ensure the CAY10746 waste container is segregated from incompatible
materials, such as strong acids, bases, or oxidizers.[4][7]

o Container Management: Keep the waste container securely capped at all times, except when
adding waste.[4][5][6]

Step 5: Arranging for Final Disposal

Hazardous waste must be disposed of through official channels.
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» Monitor Fill Level: Do not overfill containers. Once the container is about 90% full, prepare it
for pickup.

e Request Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a hazardous waste pickup.[5][14] Follow their specific procedures for

waste collection requests.

e Do Not Dispose Improperly: Under no circumstances should CAY10746 or its containers be
disposed of in the regular trash or poured down the drain.[6][14]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of CAY10746.
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Caption: Workflow for the safe disposal of CAY10746.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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